Cas no 607391-63-9 (1-(4-chlorophenyl)pentan-2-one)

• Product Name: 1-(4-chlorophenyl)pentan-2-one
• CAS No: 607391-63-9
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD11935575
• CID: 4062602
• PubChem ID: 13835164
• Update Time: 2025-05-23

1-(4-chlorophenyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-(4-chlorophenyl)-
• 1-(4-Chlorophenyl)pentan-2-one
• N14153
• SCHEMBL7256785
• 1-(4-Chlorophenyl)-2-pentanone
• CS-0363598
• 607391-63-9
• 1-(4-chlorophenyl)pentan-2-one

• MDL： MFCD11935575
• Inchi： 1S/C11H13ClO/c1-2-3-11(13)8-9-4-6-10(12)7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： RNRJZLJPETUFRH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)C(=O)CCC

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)pentan-2-one

Research Briefing on 1-(4-chlorophenyl)pentan-2-one (CAS: 607391-63-9) in Chemical Biology and Pharmaceutical Applications

1-(4-chlorophenyl)pentan-2-one (CAS: 607391-63-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a chlorophenyl moiety and a ketone functional group, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential pharmacological properties. Recent studies have explored its utility in drug discovery, particularly in the development of central nervous system (CNS) agents and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 1-(4-chlorophenyl)pentan-2-one as a precursor in the synthesis of novel dopamine receptor modulators. The research demonstrated that derivatives of this compound exhibited high affinity for D2-like receptors, suggesting potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia. The study employed molecular docking simulations and in vitro binding assays to validate the interactions between the synthesized derivatives and target receptors.

In addition to its neurological applications, 1-(4-chlorophenyl)pentan-2-one has been investigated for its anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound showed significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized a combination of in silico modeling and cell-based assays to identify the most promising candidates, with several derivatives demonstrating potency comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthetic accessibility of 1-(4-chlorophenyl)pentan-2-one has also made it a valuable building block in medicinal chemistry. Recent advancements in catalytic asymmetric synthesis, as described in a 2023 Organic Letters publication, have enabled the efficient production of enantiomerically pure forms of this compound. This development is particularly relevant for pharmaceutical applications, where chirality often plays a critical role in drug efficacy and safety.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from 1-(4-chlorophenyl)pentan-2-one. Pharmacokinetic studies reported in a 2024 European Journal of Pharmaceutical Sciences article indicate that some derivatives exhibit limited oral bioavailability, necessitating further structural optimization. Researchers are currently exploring prodrug strategies and formulation approaches to overcome these limitations.

Looking forward, the versatility of 1-(4-chlorophenyl)pentan-2-one as a chemical scaffold suggests continued interest in its pharmaceutical applications. Ongoing research is investigating its potential in other therapeutic areas, including antimicrobial and anticancer drug development. The compound's unique structural features and demonstrated biological activities position it as an important focus for future drug discovery efforts in the chemical biology and pharmaceutical fields.